Cas no 5538-51-2 (O-Acetylsalicyloyl Chloride)

O-Acetylsalicyloyl Chloride Properties

Names and Identifiers

• O-Acetylsalicylryl chloride
• O-Acetylsalicyloyl chloride
• Acetylsalicyloyl chloride
• 2-Acetoxybenzoyl Chloride
• (2-carbonochloridoylphenyl) acetate
• O-Acetoxybenzoylchloride
• o-acetylsalicyloylchloride
• o-acetylsalicyloyl chloride
• ACETYLSALICYCLOYL CHLORIDE
• 2-acetoxybenzoic acid chloride
• 5538-51-2
• 2-(Chlorocarbonyl)phenyl acetate #
• Acetyl-salicyloyl chloride
• o-Acetoxybenzoyl chloride
• A8139
• SCHEMBL133699
• Aspirin chloride
• acetyl salicyloyl chloride
• DTXSID10203924
• o-Acetylsalicoyl chloride
• Acetylsalicoyl chloride
• acetylsalicylic acid chloride
• BS-44104
• NSC97216
• D88484
• 2-(Chlorocarbonyl)phenyl acetate
• MFCD00000663
• EINECS 226-899-1
• Benzoyl chloride, 2-(acetyloxy)-
• ASCC
• acetyl salicyclic acid chloride
• W-105567
• acetylsalicylic chloride
• UNII-67R3L2L9J7
• AKOS000276274
• AMY15535
• NSC 97216
• NSC-97216
• acetyl salicylic acid chloride
• NS00033310
• FT-0635765
• O-Acetylsalicyloyl chloride, 95%
• 2-(chlorocarbonyl)-phenyl acetate
• 2-(carbonochloridoyl)phenyl acetate
• 2-acetoxy benzoyl chloride
• 2-acetoxybenzoylchloride
• acetylsalicylsaurechlorid
• 2-(Acetyloxy)benzoyl chloride
• 67R3L2L9J7
• DB-020320
• A1917
• +Expand

• MDL： MFCD00000663
• InChIKey： DSGKWFGEUBCEIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7ClO3/c1-6(11)13-8-5-3-2-4-7(8)9(10)12/h2-5H,1H3
• SMILES： CC(=O)OC1=CC=CC=C1C(=O)Cl
• BRN： 880372

Computed Properties

• Exact Mass: 198.008372g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.008372g/mol
• Monoisotopic Mass: 198.008372g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.99090
• PSA: 43.37000
• Refractive Index: n20/D 1.536(lit.)
• Water Partition Coefficient: Soluble in toluene. Reacts with water.
• Boiling Point: 135°C/12mmHg(lit.)
• Melting Point: 48.0 to 52.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.3219 (rough estimate)

O-Acetylsalicyloyl Chloride Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R22; R29; R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H290-H302-H314
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：(BD145925)
• PackingGroup：II
• Risk Phrases： 22-34-37
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：3-10-21

O-Acetylsalicyloyl Chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides